Cas no 56520-98-0 (4-Ethyl-2-nitrophenol)

4-Ethyl-2-nitrophenol is a nitrophenol derivative characterized by the presence of an ethyl group at the para position and a nitro group at the ortho position relative to the hydroxyl group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. Its distinct substitution pattern enhances reactivity in electrophilic aromatic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The nitro group contributes to its electron-withdrawing properties, while the ethyl group influences solubility and steric effects. Proper handling is required due to its potential toxicity and irritant properties.
4-Ethyl-2-nitrophenol structure
4-Ethyl-2-nitrophenol structure
Product Name:4-Ethyl-2-nitrophenol
CAS No:56520-98-0
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD16742721
CID:374159
PubChem ID:91901
Update Time:2025-10-09

4-Ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-2-nitrophenol
    • Phenol,4-ethyl-2-nitro-
    • 2-Nitro-4-ethylphenol
    • H11LD71YUH
    • SCHEMBL1025776
    • EN300-78784
    • DTXSID60205074
    • NS00033533
    • NKWRRUKHBWTRPY-UHFFFAOYSA-N
    • J-515284
    • CS-0168195
    • UNII-H11LD71YUH
    • AKOS011654726
    • 56520-98-0
    • FT-0706853
    • AS-33380
    • SY111068
    • Z979482328
    • AMY28532
    • Phenol, 4-ethyl-2-nitro-
    • EINECS 260-239-3
    • MFCD16742721
    • DTXCID60127565
    • ALBB-025877
    • DB-094851
    • 4-Ethyl-2-nitrophenol;
    • MDL： MFCD16742721
    • Inchi： 1S/C8H9NO3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5,10H,2H2,1H3
    • InChI Key： NKWRRUKHBWTRPY-UHFFFAOYSA-N
    • SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CC

Computed Properties

  • Exact Mass: 167.05827
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 267.0±20.0 ºC (760 Torr),
  • Flash Point: 116.8±10.2 ºC,
  • Solubility: Very slightly soluble (0.69 g/l) (25 º C),
  • PSA: 63.37

4-Ethyl-2-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 56520-98-0 95%
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 $199.82 2023-09-01
Alichem
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 $655.08 2023-09-01
Apollo Scientific
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 £39.00 2024-05-25
Apollo Scientific
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 £51.00 2024-05-25
TRC
E939790-25mg
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 $ 50.00 2022-06-05
TRC
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 $ 70.00 2022-06-05
TRC
E939790-250mg
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 $ 230.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E915282-500mg
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abcr
AB415608-250 mg
4-Ethyl-2-nitrophenol; .
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 €84.90 2023-04-24
abcr
AB415608-1 g
4-Ethyl-2-nitrophenol; .
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 €117.60 2023-04-24

4-Ethyl-2-nitrophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:56520-98-0)4-Ethyl-2-nitrophenol
Order Number:A1040433
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:08
Price ($):372.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:56520-98-0)4-Ethyl-2-nitrophenol
A1040433
Purity:99%
Quantity:25g
Price ($):372.0
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